Cas no 99-96-7 (4-Hydroxybenzoic acid)

4-Hydroxybenzoic acid (CAS 99-96-7) is a phenolic derivative of benzoic acid, widely utilized as a key intermediate in organic synthesis and industrial applications. Its molecular structure, featuring both hydroxyl and carboxyl functional groups, enables versatile reactivity, making it valuable in the production of parabens, liquid crystal polymers, and pharmaceuticals. The compound exhibits moderate solubility in water and organic solvents, facilitating its use in various formulations. Its stability under standard conditions and compatibility with multiple chemical processes underscore its utility in research and manufacturing. Additionally, 4-hydroxybenzoic acid serves as a precursor for antioxidants and UV stabilizers, highlighting its broad functional relevance.
4-Hydroxybenzoic acid structure
4-Hydroxybenzoic acid structure
Product Name:4-Hydroxybenzoic acid
CAS No:99-96-7
MF:C7H6O3
MW:138.120742321014
MDL:MFCD00002547
CID:35053
PubChem ID:135
Update Time:2025-08-05

4-Hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxybenzoic acid
    • P-OXYBENZOIC ACID
    • para hydroxy benzoic acid
    • p-Hydroxybenzoic acid
    • 4-Hydroxybenzoic acid (Paraben)
    • HYDROXYBENZOIC ACID, 4-(P)
    • HYDROXYBENZOIC ACID, 4-(RG)
    • Methyl Paraben-13C6
    • p-Salicylic Acid
    • 4-Carboxyphenol
    • 4-Hydroxybenzoesaeure
    • 4-hydroxy-benzoic acid
    • 4-HYDROXYBENZOIC ACID FOR SYNTHESIS
    • ACETYLSALICYLIC ACID IMPURITY A (ASPIRIN IMPURITY A)
    • Benzoic acid,4-hydroxy
    • Benzoic acid,p-hydroxy
    • HYDROXYBENZOIC ACID, P- POLYMER GRADE
    • PAR
    • para-Hydroxybenzoic acid
    • p-carboxyphenol
    • PROPYL PARAHYDROXYBENZOATE IMP. A (EP): 4-HYDROXYBENZOIC ACID, CRM STANDARD
    • p-HBA
    • 4-Hydroxybenzenecarboxylic acid
    • [ "" ]
    • N-甲基吡咯烷酮
    • 对羟基苯甲酸生产厂家
    • Benzoic acid, 4-hydroxy-
    • Benzoic acid, p-hydroxy-
    • 4-hydroxy benzoic acid
    • p-Oxybenzoesaure [German]
    • PHBA
    • Paraben-acid
    • Acido p-idrossibenzoico [Italian]
    • Kyselina 4-hydroxybenzoova
    • Kyselina 4-hydroxybenzoova [Czech]
    • HYDROXYBENZOIC ACID, PARA
    • p-hydroxy benzoic acid
    • p-hydroxy-Benzoic acid
    • Hydroxybenzoic acid
    • EINEC
    • Cetirizine Impurity 17
    • Monosodium 4-hydroxybenzoate
    • sodium 4-hydroxybenzoate
    • p-hydroxybenzoate
    • p-Hydroxybenzoic
    • ConMedNP.2981
    • 4-Hydroxybenzoic acid sodium salt
    • 4-hydroxybenzoic acid, ion(1-)
    • p-Hydroxybenzoic acid sodium salt
    • 4-hydroxybenzoate
    • Sodium p-hydroxybenzoate
    • Monosodium p-hydroxybenzoate
    • Salicylic Acid Imp. A (EP): 4-Hydroxybenzoic Acid
    • PHLORETIN_met004
    • SCHEMBL4110
    • METHYL PARAHYDROXYBENZOATE IMPURITY A [EP IMPURITY]
    • p-Oxybenzoesaure
    • NCGC00259891-01
    • CHEBI:30763
    • 4-hydoxybenzoic acid
    • EINECS 202-804-9
    • NSC-4961
    • 4-hydroxy-benzoate
    • 3pch
    • Hydroxybenzenecarboxylic acid
    • SALICYLIC ACID IMPURITY A (EP IMPURITY)
    • ACETYLSALICYLIC ACID IMPURITY A [EP IMPURITY]
    • PROPYL HYDROXYBENZOATE IMPURITY A (EP IMPURITY)
    • phenol derivative, 8
    • F2191-0237
    • BDBM26194
    • CAS-99-96-7
    • s3754
    • AVOBENZONE_met002
    • 4-Hydroxybenzoicacid
    • PHB
    • CHEMBL441343
    • 4-HYDROXYBENZOIC ACID [HSDB]
    • AE-848/32195059
    • UNII-JG8Z55Y12H
    • HSDB 7233
    • J-660066
    • AI3-01003
    • PROPYL HYDROXYBENZOATE IMPURITY A [EP IMPURITY]
    • NS00005418
    • CCG-266143
    • METHYL PARAHYDROXYBENZOATE IMPURITY A (EP IMPURITY)
    • EN300-21461
    • p-Hydroxybenzoic Acid, Reagent
    • bmse000092
    • DB04242
    • Tox21_303301
    • 4-Hydroxy-benzoesaeure
    • BBL011981
    • SALICYLIC ACID IMPURITY A [EP IMPURITY]
    • NCGC00257058-01
    • 4-hydroxybenzoi c acid
    • 46DD083D-BFD3-4CE1-B2D9-6C6D5FEFD3D9
    • 4-hydroxylbenzoic acid
    • 4-hydroxyl benzoic acid
    • CCRIS 8812
    • NSC4961
    • FEMA NO. 3986
    • WLN: QVR DQ
    • 4-Hydroxybenzoic acid, puriss., >=99.0% (T)
    • JG8Z55Y12H
    • Tox21_202342
    • AKOS000119033
    • 99-96-7
    • AC-008
    • InChI=1/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10
    • 4-Hydroxybenzoic acid, >=99%, FG
    • 3pcc
    • 4-Hydroxybenzoic acid, ReagentPlus(R), 99%
    • 4-HBA
    • H0207
    • 4-Hydroxybenzoic acid, certified reference material, TraceCERT(R)
    • BIDD:ER0706
    • p-hydroxy-Benzoate
    • HY-Y0264
    • DTXCID806647
    • NCGC00166040-02
    • 4-Hydroxybenzoate, III
    • NSC 4961
    • STL138745
    • STR01287
    • 30729-36-3
    • Benzoic acid, p-hydroxy
    • EC 202-804-9
    • 2-3-4'-TRIHYDROXY-4-METHOXYBENZOPHENONE_met005
    • p-Salicylate
    • 4-HYDROXYBENZOIC ACID [FHFI]
    • D86505
    • CS-D1180
    • DTXSID3026647
    • Benzoic acid, 4-hydroxy
    • para-hydroxy benzoic acid
    • ACETYLSALICYLIC ACID IMPURITY A (EP IMPURITY)
    • MFCD00002547
    • 4-Hydroxybenzoic acid, ReagentPlus(R), >=99%
    • Acido p-idrossibenzoico
    • Z104498098
    • Q229970
    • W-100004
    • bmse000583
    • P-HYDROXYBENZOIC ACID [MI]
    • 2-3-DIHYDROXY-4-METHOXY-4'-ETHOXYBENZOPHENONE_met009
    • parahydroxybenzoic acid
    • 4-Hydroxybenzoic acid, Vetec(TM) reagent grade, 99%
    • C00156
    • 4-Hydroxybenzoic acid, Pharmaceutical Secondary Standard; Certified Reference Material
    • NCGC00166040-01
    • 4-hyroxybenzoic acid
    • FH64214
    • 202-804-9
    • HY-Y0264R
    • 4-Hydroxybenzoic acid (Standard)
    • MDL: MFCD00002547
    • Inchi: 1S/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10)
    • InChI Key: FJKROLUGYXJWQN-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(O)=CC=1)=O
    • BRN: 970950

Computed Properties

  • Exact Mass: 138.03200
  • Monoisotopic Mass: 138.031694049 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 138.12
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1,46 g/cm3
  • Melting Point: 213-217 °C (lit.)
  • Boiling Point: 336.2°C at 760 mmHg
  • Flash Point: 199 ºC
  • Refractive Index: 1.4600 (estimate)
  • PH: 3.3 (1g/l, H2O, 20℃)
  • Solubility: methanol: soluble5%, clear to slightly hazy, colorless to faintly yellow
  • Water Partition Coefficient: 5 g/L (20 ºC)
  • PSA: 57.53000
  • LogP: 1.09040
  • Vapor Pressure: 1.92e-07 mmHg
  • Merck: 4812
  • FEMA: 3986 | 4-HYDROXYBENZOIC ACID
  • pka: 4.48(at 19℃)
  • Sensitiveness: Sensitive to light
  • Solubility: Slightly soluble in water, easily soluble in hot water and ethanol, soluble in ethanol and diethyl ether. Insoluble in carbon disulfide.

4-Hydroxybenzoic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39-S36
  • RTECS:DH1925000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • TSCA:Yes

4-Hydroxybenzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

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4-Hydroxybenzoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetraethylammonium bromide ,  Potassium superoxide Solvents: Dimethylformamide ;  15 min, rt
1.2 15 h, rt
Reference
Reactivity pattern of in situ generated tetraethylammoniun superoxide with some flavonoids
Singh, Krishna Nand; et al, Indian Journal of Chemistry, 2007, (9), 1554-1557

Production Method 2

Reaction Conditions
1.1R:NaOH, C:TiO2, C:CuO, rt, 20 bar; rt → 150°C
Reference
Potential of catalytic oxidation of Kraft black liquor for the production of biosourced compounds
By Vilcocq, Lea et al, ChemRxiv, 2023, From ChemRxiv, 1-14

4-Hydroxybenzoic acid Raw materials

4-Hydroxybenzoic acid Preparation Products

4-Hydroxybenzoic acid Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
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(CAS:99-96-7)4-Hydroxybenzoicacid
Order Number:CRN0581
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Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:99-96-7)4-Hydroxybenzoic acid
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:99-96-7)对羟基苯甲酸
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Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
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4-Hydroxybenzoic acid Spectrogram

13C NMR Varian D2O
13C NMR
1H NMR Varian Water
1H NMR
GC-MS
GC-MS

Additional information on 4-Hydroxybenzoic acid

4-Hydroxybenzoic Acid (CAS No. 99-96-7): An Overview of Its Properties, Applications, and Recent Research

4-Hydroxybenzoic acid (CAS No. 99-96-7) is a versatile organic compound that has garnered significant attention in various scientific and industrial fields due to its unique chemical properties and wide range of applications. This compound, also known as hydroxybenzoic acid or p-hydroxybenzoic acid, is a white crystalline solid with the molecular formula C7H6O3. It is primarily used as an intermediate in the synthesis of various pharmaceuticals, cosmetics, and food additives.

The chemical structure of 4-hydroxybenzoic acid consists of a benzene ring with a hydroxyl group (-OH) and a carboxylic acid group (-COOH) attached at the para position. This arrangement imparts the compound with several important characteristics, including its ability to form stable esters and salts, which are crucial for its applications in different industries.

In the pharmaceutical industry, 4-hydroxybenzoic acid is a key intermediate in the synthesis of parabens, a class of preservatives widely used in cosmetics and personal care products. Parabens are effective against a broad spectrum of microorganisms, making them essential for maintaining product integrity and safety. Recent studies have also explored the potential of 4-hydroxybenzoic acid derivatives in the development of new drugs for treating various diseases, including cancer and neurodegenerative disorders.

In the field of materials science, 4-hydroxybenzoic acid has been investigated for its potential use in the synthesis of advanced polymers and coatings. Its ability to form stable ester linkages makes it an attractive candidate for developing materials with enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture.

The environmental impact of 4-hydroxybenzoic acid has also been a subject of recent research. Studies have shown that while parabens are generally considered safe for use in consumer products, there are concerns about their accumulation in aquatic ecosystems. Researchers are actively exploring ways to develop more environmentally friendly alternatives while maintaining the effectiveness of these compounds.

In addition to its industrial applications, 4-hydroxybenzoic acid has been studied for its potential health benefits. Some research suggests that it may have antioxidant properties, which could contribute to its use in dietary supplements and functional foods. However, more studies are needed to fully understand its biological effects and potential therapeutic applications.

The synthesis of 4-hydroxybenzoic acid can be achieved through various methods, including the oxidation of 4-hydroxytoluene (also known as hydroquinone) or the hydrolysis of methyl 4-hydroxybenzoate. These processes are well-established in industrial settings and can be optimized for large-scale production.

In conclusion, 4-hydroxybenzoic acid (CAS No. 99-96-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, materials science, and environmental research. Its unique chemical properties make it an essential component in many products and processes, and ongoing research continues to uncover new possibilities for its use. As scientific understanding advances, it is likely that 4-hydroxybenzoic acid will continue to play a significant role in various fields, contributing to innovation and progress.

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(CAS:99-96-7)4-Hydroxybenzoicacid
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Suzhou Senfeida Chemical Co., Ltd
(CAS:99-96-7)4-Hydroxybenzoic acid
sfd3569
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